Cas no 1254034-33-7 (5-Bromo-2-(difluoromethyl)toluene)

• Product Name: 5-Bromo-2-(difluoromethyl)toluene
• CAS No: 1254034-33-7
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• MDL: MFCD18391194
• CID: 4985275
• PubChem ID: 129959718
• Update Time: 2025-05-21

5-Bromo-2-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)toluene
• SY265880
• 4-BROMO-1-(DIFLUOROMETHYL)-2-METHYLBENZENE
• SCHEMBL21665961
• CZBYICKYTASGBW-UHFFFAOYSA-N
• G74975
• A1-32695
• DB-396472
• EN300-382839
• MFCD18391194
• DTXSID201265940
• 1254034-33-7

• MDL： MFCD18391194
• Inchi： 1S/C8H7BrF2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,8H,1H3
• InChI Key： CZBYICKYTASGBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C)C=1

Computed Properties

• Exact Mass: 219.96992g/mol
• Monoisotopic Mass: 219.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 5-Bromo-2-(difluoromethyl)toluene

5-Bromo-2-(difluoromethyl)toluene: A Comprehensive Overview

The compound 5-Bromo-2-(difluoromethyl)toluene, with the CAS number 1254034-33-7, is an aromatic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position and a difluoromethyl group at the 2-position of the toluene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)toluene in drug discovery. Researchers have explored its role as a building block in synthesizing bioactive compounds, particularly in the development of anticancer agents. The bromine atom at the 5-position serves as an electrophilic site, facilitating various substitution reactions that are crucial in medicinal chemistry. Additionally, the difluoromethyl group at the 2-position contributes to the molecule's stability and enhances its pharmacokinetic properties, making it a promising candidate for drug development.

In terms of synthesis, 5-Bromo-2-(difluoromethyl)toluene can be prepared through a variety of methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical and industrial applications.

The physical properties of 5-Bromo-2-(difluoromethyl)toluene are also noteworthy. It has a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and separations.

One of the most exciting developments involving 5-Bromo-2-(difluoromethyl)toluene is its application in materials science. Researchers have investigated its potential as a precursor for advanced materials such as polymers and nanoparticles. The bromine atom can be easily replaced with other functional groups, enabling the creation of tailored materials with specific properties. For instance, replacing bromine with hydroxyl or amino groups can lead to biocompatible materials suitable for biomedical applications.

In conclusion, 5-Bromo-2-(difluoromethyl)toluene is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.